Cas no 31338-08-6 (L-Tryptophan, butylester)

L-Tryptophan, butylester Properties

Names and Identifiers

• L-Tryptophan, butylester
• butyl (2S)-2-amino-3-(1H-indol-3-yl)propanoate
• LogP
• 31338-08-6
• tryptophan butylester
• L-Tryptophan butyl ester
• SCHEMBL1167928
• Tryptophane Butylester
• tryptophan-butylester
• YBWXYSUDFGURNJ-ZDUSSCGKSA-N
• L-Tryptophan, butyl ester
• DTXSID60185266
• Tryptophan butyl ester
• +Expand

• InChIKey： YBWXYSUDFGURNJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H20N2O2/c1-2-3-8-19-15(18)13(16)9-11-10-17-14-7-5-4-6-12(11)14/h4-7,10,13,17H,2-3,8-9,16H2,1H3
• SMILES： CCCCOC(C(CC1=CNC2=CC=CC=C12)N)=O

Computed Properties

• Exact Mass: 260.1526
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 260.152477885g/mol
• Heavy Atom Count: 19
• Complexity: 296
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• PSA: 68.11